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Compound of Interest

Compound Name:
2-Ethoxyacetohydrazide

hydrochloride

CAS No.: 1049750-42-6; 39242-95-0

Cat. No.: B2572115 Get Quote

Executive Summary
2-Ethoxyacetohydrazide hydrochloride (CAS: 1049750-42-6) is a specialized hydrazine

derivative frequently employed as a pharmacophore linker and intermediate in the synthesis of

heterocyclic bioactive compounds.[1][2] While the free base (ethoxyacetic acid hydrazide) is

more commonly referenced in early literature, the hydrochloride salt is the preferred form for

process chemistry due to its enhanced crystallinity, reduced volatility, and improved shelf-life.

This technical guide addresses the critical gap in standardized physical property data for this

specific salt form. It provides a robust framework for validating the compound's identity through

melting point determination and assessing its stability profile under ICH-compliant stress

conditions.

Part 1: Chemical Identity & Characterization
Nomenclature and Structure

IUPAC Name: 2-Ethoxyacetohydrazide hydrochloride[2]

Synonyms: (2-Ethoxyacetyl)hydrazine hydrochloride; Ethoxyacetic acid hydrazide HCl

CAS Number: 1049750-42-6[1][2]
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Molecular Formula: C₄H₁₀N₂O₂ · HCl

Molecular Weight: 154.60 g/mol (Salt); 118.13 g/mol (Free Base)

Structural Analysis
The compound consists of an ethoxyacetyl group linked to a hydrazine moiety. The terminal

nitrogen is protonated in the salt form, which significantly alters its physical properties

compared to the free base.

Property Free Base Hydrochloride Salt Implications

State Low-melting solid / Oil Crystalline Solid

Salt form allows for

easier handling and

weighing.

Hygroscopicity Low to Moderate High

Requires desiccant

storage; affects MP

accuracy.

Solubility
Organic solvents

(EtOH, DCM)
Water, MeOH, DMSO

Salt formation limits

solubility in non-polar

ethers.

Part 2: Melting Point & Thermal Analysis
The Data Gap and Expected Range
Unlike common commodity chemicals, specific thermodynamic data for 2-
ethoxyacetohydrazide hydrochloride is often proprietary or batch-dependent.

Literature Status: Direct experimental values are sparse in open literature.

Expected Range: Based on structural analogs (e.g., acetamidine HCl,

methoxyacetylhydrazine HCl), the melting point is expected to lie between 140°C and 165°C,

often accompanied by decomposition.

Decomposition: Hydrazide salts frequently undergo thermal dehydration or cyclization upon

melting, making the "melting point" a dynamic event rather than a static phase transition.
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Experimental Protocol: Melting Point Determination
Objective: To accurately determine the melting onset and decomposition point, distinguishing

between solvent loss and intrinsic melting.

Method A: Capillary Method (Routine)

Drying: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours to remove surface

moisture. Note: Wet samples will show a depressed melting range (e.g., 110-120°C).

Packing: Pack 2-3 mm of sample into a capillary tube.

Ramp: Heat rapidly to 120°C, then ramp at 1°C/min.

Observation: Record

(first liquid) and

(complete melt). Watch for bubbling (decomposition).

Method B: Differential Scanning Calorimetry (DSC) (Validation)

Pan: Use a crimped aluminum pan with a pinhole (to allow gas escape during

decomposition).

Cycle: Heat from 30°C to 200°C at 10°C/min under N₂ purge (50 mL/min).

Interpretation:

Endotherm < 100°C: Indicates residual solvent or water (hydrate).

Sharp Endotherm (>140°C): Represents the true melting point.

Exotherm immediately following melt: Indicates thermal decomposition.

Part 3: Stability Profile & Degradation Pathways
Intrinsic Stability Risks
The stability of 2-ethoxyacetohydrazide hydrochloride is governed by three primary vectors:
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Hygroscopicity: The HCl salt attracts atmospheric moisture, leading to hydrolysis.

Hydrolysis: In the presence of water/acid, the hydrazide bond can cleave back to ethyl

ethoxyacetate and hydrazine.

Oxidation: The hydrazine moiety is susceptible to oxidation by air, forming diazenes or

coupled products.

Stability Testing Workflow (DOT Visualization)
The following diagram outlines the decision tree for assessing batch stability before use in

synthesis.
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Batch Receipt
(2-Ethoxyacetohydrazide HCl)

Visual Inspection
(Clumping/Discoloration?)

Drying Protocol
(Vac Oven, 40°C, 12h)

Yes (Wet)

HPLC Purity Check
(Ref: Ethyl Ethoxyacetate)

No (Free Flowing)

Chloride Titration
(AgNO3)

Purity > 98%?

Release for Synthesis

Yes

Recrystallization
(EtOH/Et2O)

No (90-98%)

Discard Batch

No (<90%)

Re-test

Click to download full resolution via product page

Caption: Figure 1. Quality Control and Stability Assessment Workflow for Hydrazide Salts.

Forced Degradation Protocol (Stress Testing)
To validate analytical methods, subject the sample to the following conditions:

Acid Stress: 0.1 N HCl, 60°C, 4 hours. Expectation: Stable (Salt form is already acidic).
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Base Stress: 0.1 N NaOH, RT, 1 hour. Expectation: Rapid degradation to free base and

hydrolysis.

Oxidative Stress: 3% H₂O₂, RT, 2 hours. Expectation: N-oxidation products.

Part 4: Synthesis & Purification Logic
Understanding the synthesis is crucial for identifying impurities that affect the melting point.

Synthetic Pathway
The standard industrial route involves the hydrazinolysis of ethyl ethoxyacetate followed by salt

formation.

Ethyl Ethoxyacetate

Free Base
(Ethoxyacetohydrazide)

Reflux, EtOH

Hydrazine Hydrate
(Excess)

2-Ethoxyacetohydrazide HCl
(Crystalline Solid)Acidification < 10°C

Impurity: Di-hydrazide
(Symmetric)

Overheating

HCl in Dioxane/EtOH

Click to download full resolution via product page

Caption: Figure 2. Synthetic pathway highlighting the critical acidification step to prevent

symmetric hydrazide formation.

Purification (Recrystallization)
If the melting point is depressed (e.g., <135°C), recrystallization is required.

Solvent System: Ethanol (solvent) / Diethyl Ether (anti-solvent).

Procedure: Dissolve the crude salt in minimal boiling ethanol. Filter hot to remove inorganic

salts (hydrazine dihydrochloride). Cool to RT, then add diethyl ether dropwise until turbidity

persists. Refrigerate at 4°C.
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Result: White needles with sharp melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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